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Compound of Interest

Compound Name: Tetracosane-d50

Cat. No.: B106040

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
deuterated tetracosane (n-tetracosane-dso). It is intended to be a valuable resource for
researchers, scientists, and professionals in drug development who utilize this isotopically
labeled compound in their work. This document summarizes key quantitative data, outlines
relevant experimental methodologies, and presents logical workflows through diagrams.

Deuterated tetracosane, with the chemical formula C24Dso, is a saturated hydrocarbon in which
all 50 hydrogen atoms have been replaced by their heavier isotope, deuterium.[1][2] This
isotopic substitution imparts unique physical and spectroscopic properties that make it an
invaluable tool in various analytical and research applications, particularly as an internal
standard for mass spectrometry.[2][3]

Core Physical and Chemical Properties

The substitution of hydrogen with deuterium atoms results in a molecule with a higher
molecular weight and subtle differences in its physical characteristics compared to its non-
deuterated counterpart, n-tetracosane (Cz4Hso).[2] These differences, though slight, are
significant in analytical applications.
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Property Value Non-Deuterated Value
Chemical Formula C24Ds0[1][2] C24H50[4]

CAS Number 16416-32-3[1][2][5] 646-31-1[6]

Molecular Weight 388.96 g/mol [1][5] 338.664 g/mol [7]

Melting Point 49-52 °C[1][5] 48-54 °C[7][8]

Boiling Point 391 °C[1][5] 391.4 °C[7][8]

Density 0.915 g/cm?3[1] ~0.799 g/cm? (solid at 20°C)[8]

Isotopic Purity

Typically =298 atom % DI[5][6]

N/A

Appearance Colorless to white solid[1][2] Colorless, waxy crystals[7]
) ) Insoluble in water; very soluble
. Insoluble in water; soluble in )
Solubility in benzene, toluene, ether;

organic solvents[2]

soluble in alcohol[7]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of deuterated
tetracosane are not extensively detailed in publicly available literature. However, standard
methodologies for determining the properties of solid organic compounds are applicable.

Melting Point Determination

The melting point of deuterated tetracosane can be determined using a standard melting point
apparatus (e.g., capillary tube method).

o Sample Preparation: A small amount of the crystalline deuterated tetracosane is placed into
a capillary tube, which is then sealed at one end.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

» Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the substance begins to melt (onset) and the temperature at which it is completely
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liquid (clear point) are recorded. The melting range is reported.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identification

GC-MS is a critical technique for confirming the chemical purity and identity of deuterated
tetracosane, as well as its isotopic enrichment.

o Sample Preparation: A dilute solution of deuterated tetracosane is prepared in a high-purity
organic solvent (e.g., hexane or dichloromethane).[3]

o GC Separation: A small volume of the solution is injected into a gas chromatograph equipped
with a suitable capillary column (e.g., HP-5MS).[3] The oven temperature is programmed to
ramp up, allowing for the separation of the analyte from any potential impurities.[3]

e MS Detection: As the compound elutes from the GC column, it enters the mass
spectrometer. Electron ionization (El) is a common method used to fragment the molecule.[3]
The mass spectrometer then separates the resulting ions based on their mass-to-charge
ratio, producing a mass spectrum. The molecular ion peak (M+) will be shifted by +50 mass
units compared to non-deuterated tetracosane, confirming the high level of deuteration.[5]

Key Applications and Workflows

The primary application of deuterated tetracosane is as an internal standard in quantitative
analysis, particularly for long-chain hydrocarbons, using GC-MS.[3][9] Its chemical and physical
similarity to the corresponding non-deuterated analytes ensures that it behaves similarly during
sample preparation and analysis, thus correcting for variations and improving the accuracy and
precision of quantification.[3]

Workflow for Use as an Internal Standard in GC-MS

The following diagram illustrates the typical workflow for using deuterated tetracosane as an
internal standard for the quantification of a target analyte in a complex sample matrix.

‘Sample Collection Internal Standard Spiking
(e.g., biological fluid, environmental sample) (add known amount of deuterated tetracosane)

Sample Preparation
(e.9.,liquic-liquid extraction, solid-phase extraction)
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Caption: Workflow for quantitative analysis using deuterated tetracosane as an internal
standard.

General Synthesis and Purification of Deuterated
Alkanes

The synthesis of perdeuterated alkanes like tetracosane-dso typically involves isotopic
exchange reactions. A simplified representation of the synthesis and subsequent purification is
shown below.

Starting Material
(n-tetracosane or precursor)

Catalytic H/D Exchange

(Deuterium gas (D2) over a metal catalyst)

Crude Deuterated Tetracosane

Purification

(e.g., recrystallization, chromatography)

High-Purity Deuterated Tetracosane

Quality Control
(GC-MS, NMR for purity and isotopic enrichment)
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Caption: General synthesis and purification workflow for deuterated tetracosane.

Spectroscopic Properties

The primary spectroscopic differences between deuterated and non-deuterated tetracosane
arise from the difference in mass and vibrational frequencies of the C-D versus C-H bonds.[10]

« Infrared (IR) and Raman Spectroscopy: The C-D stretching and bending vibrations occur at
lower frequencies (wavenumbers) than the corresponding C-H vibrations. This shift provides
a clear spectroscopic signature for deuteration.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: In *H NMR, the signals corresponding to
the protons in non-deuterated tetracosane would be absent in a fully deuterated sample. In
13C NMR, the coupling between carbon and deuterium (C-D) results in different splitting
patterns and potentially slight shifts compared to the protonated analog.[11]

Conclusion

Deuterated tetracosane is a critical tool for researchers requiring high precision and accuracy in
the quantitative analysis of long-chain hydrocarbons and related molecules. Its physical
properties are very similar to its non-deuterated counterpart, allowing it to serve as an ideal
internal standard. The distinct spectroscopic signature of the C-D bond allows for
straightforward confirmation of its identity and isotopic purity. This guide provides a
foundational understanding of the key physical properties and common applications of this
important isotopically labeled compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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